Cas no 159451-74-8 (1(2H)-Phthalazinone, 2-acetyl-4-[1,1'-biphenyl]-4-yl-)

• Product Name: 1(2H)-Phthalazinone, 2-acetyl-4-[1,1'-biphenyl]-4-yl-
• CAS No: 159451-74-8
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 1338246
• PubChem ID: 14591946
• Update Time: 2025-04-20

1(2H)-Phthalazinone, 2-acetyl-4-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 2-acetyl-4-[1,1'-biphenyl]-4-yl-
• 2-acetyl-4-(4-phenylphenyl)phthalazin-1-one
• DTXSID60561965
• 159451-74-8
• 2-Acetyl-4-([1,1'-biphenyl]-4-yl)phthalazin-1(2H)-one

• Inchi： 1S/C22H16N2O2/c1-15(25)24-22(26)20-10-6-5-9-19(20)21(23-24)18-13-11-17(12-14-18)16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key： HJJYZLPVRNWWFX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C3C=CC=CC=3)=CC=2)=NN1C(C)=O

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74